Cas no 1345471-93-3 (5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole)
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole is a halogenated benzotriazole derivative with potential applications in pharmaceutical and agrochemical research. The bromo and fluoro substituents enhance its reactivity, making it a versatile intermediate for selective functionalization. The isopropyl group at the 1-position contributes to steric hindrance, which may influence regioselectivity in further synthetic modifications. This compound is particularly useful in heterocyclic chemistry for constructing complex molecular frameworks. Its stability under standard conditions ensures ease of handling in laboratory settings. Researchers value this derivative for its ability to serve as a precursor in the development of biologically active compounds, including kinase inhibitors and other therapeutic agents.
1345471-93-3 structure
Product Name:5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole
CAS No:1345471-93-3
MF:C9H9BrFN3
MW:258.090264081955
MDL:MFCD20441855
CID:2771087
PubChem ID:56776739
Update Time:2025-06-07
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-fluoro-1-propan-2-ylbenzotriazole
- 5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole;
- AKOS025394318
- CS-0209591
- MFCD20441855
- 1345471-93-3
- DTXSID80718353
- 5-Bromo-6-fluoro-1-(propan-2-yl)-1H-benzotriazole
- 5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole
- BS-26667
- 5-Bromo-6-fluoro-1-isopropylbenzotriazole
-
- MDL： MFCD20441855
- Inchi： 1S/C9H9BrFN3/c1-5(2)14-9-4-7(11)6(10)3-8(9)12-13-14/h3-5H,1-2H3
- InChI Key： XLWBVPJNIOOHIS-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)N=NN2C(C)C)F
Computed Properties
- Exact Mass: 256.99600
- Monoisotopic Mass: 256.99639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71000
- LogP: 2.91380
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B692388-100mg |
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole |
1345471-93-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B692388-250mg |
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole |
1345471-93-3 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B692388-500mg |
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole |
1345471-93-3 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B692388-1g |
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole |
1345471-93-3 | 1g |
$ 98.00 | 2023-04-18 | ||
| Chemenu | CM319746-25g |
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole |
1345471-93-3 | 95% | 25g |
$400 | 2021-06-17 | |
| abcr | AB310372-1 g |
5-Bromo-6-fluoro-1-isopropylbenzotriazole; 98% |
1345471-93-3 | 1 g |
€127.00 | 2023-07-19 | ||
| abcr | AB310372-5 g |
5-Bromo-6-fluoro-1-isopropylbenzotriazole; 98% |
1345471-93-3 | 5 g |
€297.00 | 2023-07-19 | ||
| abcr | AB310372-25 g |
5-Bromo-6-fluoro-1-isopropylbenzotriazole; 98% |
1345471-93-3 | 25 g |
€807.00 | 2023-07-19 | ||
| Chemenu | CM319746-25g |
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole |
1345471-93-3 | 95% | 25g |
$574 | 2023-03-05 | |
| abcr | AB310372-1g |
5-Bromo-6-fluoro-1-isopropylbenzotriazole, 98%; . |
1345471-93-3 | 98% | 1g |
€127.00 | 2025-04-21 |
5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
1345471-93-3 (5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole) Related Products
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